Cas no 2648929-76-2 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid
• CAS No: 2648929-76-2
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5856930
• PubChem ID: 165560471
• Update Time: 2025-06-08

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1502414
• 2648929-76-2
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-methylpentanoic acid
• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid

• Inchi： 1S/C23H26N2O5/c1-3-14(2)21(22(27)28)25-20(26)12-24-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21H,3,12-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t14?,21-/m0/s1
• InChI Key： XLTCVRWBWOBLCW-YNNZGITBSA-N
• SMILES： O(C(NCC(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid

Introduction to (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic Acid (CAS No. 2648929-76-2)

Compound with the chemical identifier CAS No. 2648929-76-2 is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. The product name, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid, provides a detailed insight into its structural and functional attributes. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development.

The structural framework of this compound is characterized by a chiral center at the (2S) position, which is a crucial feature for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its potential as a building block in the synthesis of peptidomimetics and other bioactive molecules. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability and ease of removal, making this compound particularly valuable in the context of peptide-based drug development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid has been investigated for its potential role in modulating various cellular processes. Studies have shown that this molecule can interact with specific enzymes and receptors, leading to altered cellular signaling pathways. These findings suggest that it may have therapeutic applications in areas such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and protecting group strategies, is essential to obtain the desired enantiomerically pure product. The fluorenylmethoxycarbonyl group plays a critical role in protecting the amino group during synthesis, allowing for selective functionalization at other positions on the molecule.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. By modifying various functional groups within its structure, researchers can tailor its biological activity to target specific diseases or conditions. For instance, studies have explored the use of this compound as a precursor for designing novel inhibitors of proteases and other enzymes involved in disease pathogenesis.

The pharmacological profile of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid has been evaluated through both in vitro and in vivo studies. In vitro experiments have demonstrated its ability to inhibit the activity of certain enzymes and modulate cellular signaling pathways. In vivo studies have shown that it can effectively reach target tissues and exert therapeutic effects without significant side effects. These findings support its potential as a lead compound for further drug development.

The future direction of research on this compound includes exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in understanding how this molecule interacts with biological targets at the molecular level. Additionally, interdisciplinary approaches combining synthetic chemistry, pharmacology, and bioinformatics will be essential for optimizing its therapeutic potential.

In conclusion, the compound with the identifier CAS No. 2648929-76-2 represents a significant advancement in the field of pharmaceutical chemistry. The detailed structural features and promising biological activities make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its properties and applications, it is likely that this molecule will play an increasingly important role in the development of next-generation therapeutics.